Cas no 116324-66-4 (3,6-Dimethoxy-2-methylbenzoic acid)

3,6-Dimethoxy-2-methylbenzoic acid structure
116324-66-4 structure
Product Name:3,6-Dimethoxy-2-methylbenzoic acid
CAS No:116324-66-4
MF:C10H12O4
MW:196.199883460999
CID:1039698
Update Time:2023-10-30

3,6-Dimethoxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethoxy-2-methylbenzoic acid
    • benzoic acid, 2-amino-3,6-dimethoxy-, methyl ester
    • LogP
    • methyl 2-amino-3,6-dimethoxybenzoate
    • AKOS004907079
    • 116324-66-4
    • LKDLTVNSBUNBAP-UHFFFAOYSA-N
    • 3,6-Dimethoxy-2-methylbenzoicacid
    • SCHEMBL11906262
    • CS-0415954
    • MDL: MFCD01194282
    • Inchi: 1S/C10H12O4/c1-6-7(13-2)4-5-8(14-3)9(6)10(11)12/h4-5H,1-3H3,(H,11,12)
    • InChI Key: LKDLTVNSBUNBAP-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=C(C(C(=O)O)=C1C)OC

Computed Properties

  • Exact Mass: 211.08449
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • Density: 1.189
  • Boiling Point: 344.1°C at 760 mmHg
  • Flash Point: 167.1°C
  • Refractive Index: 1.538
  • PSA: 70.78

3,6-Dimethoxy-2-methylbenzoic acid Pricemore >>

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